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Compound of Interest

Compound Name: TPOP146

Cat. No.: B15572498

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TPOP146 is a selective inhibitor of the bromodomains of the closely related transcriptional co-

activators CREB-binding protein (CBP) and p300. These proteins are key regulators of gene

expression and are implicated in the progression of various diseases, including cancer. The

ability of TPOP146 to specifically target the CBP/p300 bromodomains makes it a valuable tool

for investigating the therapeutic potential of this epigenetic modulation. This document provides

detailed application notes and protocols for the formulation and intraperitoneal (IP)

administration of TPOP146 for in vivo research.

Data Presentation
Formulation and Solubility
A common formulation for in vivo studies with TPOP146 and other similar small molecule

inhibitors involves a multi-component solvent system to ensure solubility and bioavailability.
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Component Percentage Purpose

Dimethyl sulfoxide (DMSO) 5% - 10%
Primary solvent for initial

dissolution

PEG300 (Polyethylene glycol

300)
30% - 40% Co-solvent and vehicle

Tween 80 (Polysorbate 80) 5%
Surfactant to improve solubility

and stability

Saline (0.9% NaCl) or PBS 45% - 60%
Vehicle to achieve final volume

and isotonicity

Table 1: Recommended In Vivo Formulation for TPOP146.

In Vivo Dosing (Example)
While specific intraperitoneal dosage for TPOP146 is not extensively published, data from

similar CBP/p300 bromodomain inhibitors, such as CCS1477, can provide a starting point for

dose-ranging studies.[1][2][3] It is crucial to perform dose-response and toxicity studies to

determine the optimal and maximum tolerated dose for your specific animal model and

experimental goals.

Compound Animal Model
Dosing Regimen
(Oral)

Key Findings

CCS1477
22Rv1 xenograft

(mice)

10-30 mg/kg, once

daily or every other

day

Complete tumor

growth inhibition.[1][2]

[4]

CCS1477
MOLM-16 xenograft

(mice)

5, 10, 20 mg/kg, once

daily

Significant dose-

dependent reduction

in tumor growth.[3]

Table 2: Example In Vivo Dosing of a CBP/p300 Bromodomain Inhibitor (CCS1477). Note:

These are oral doses and should be adapted and optimized for intraperitoneal administration of

TPOP146.
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Experimental Protocols
Preparation of TPOP146 Formulation for Intraperitoneal
Injection
This protocol describes the preparation of a 1 mg/mL TPOP146 solution. Adjustments can be

made based on the desired final concentration.

Materials:

TPOP146 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

PEG300, sterile

Tween 80, sterile

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile, conical tubes (e.g., 1.5 mL, 15 mL)

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Prepare Stock Solution:

Weigh the required amount of TPOP146 powder.

Dissolve TPOP146 in DMSO to create a concentrated stock solution (e.g., 20 mg/mL).

Ensure complete dissolution by vortexing.

Prepare Vehicle Mixture:

In a sterile conical tube, sequentially add the vehicle components. For a 1 mL final volume

of a 5% DMSO, 30% PEG300, 5% Tween 80, 60% Saline formulation:
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Add 300 µL of PEG300.

Add 50 µL of Tween 80 and mix well by vortexing.

Add 600 µL of sterile saline or PBS.

Final Formulation:

Add 50 µL of the TPOP146 stock solution (20 mg/mL) to the 950 µL of the vehicle mixture.

Vortex thoroughly until the solution is clear and homogenous.

The final concentration will be 1 mg/mL in 5% DMSO, 30% PEG300, 5% Tween 80, and

60% saline/PBS.

Sterilization:

If necessary, the final formulation can be sterile-filtered through a 0.22 µm syringe filter.

Ensure the filter is compatible with the solvent mixture.

Note: Always prepare the formulation fresh before each use. If storage is necessary, store at

4°C for a short period, but it is recommended to assess the stability of the compound in the

formulation under these conditions.

Intraperitoneal Injection Protocol (Mouse Model)
Materials:

Prepared TPOP146 formulation

Mouse restrainer

1 mL syringe with a 25-27 gauge needle

70% ethanol for disinfection

Gauze pads

Procedure:
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Animal Restraint:

Properly restrain the mouse to expose the abdomen.

Injection Site Identification:

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent injury to the bladder and cecum.

Disinfection:

Wipe the injection site with a gauze pad soaked in 70% ethanol.

Injection:

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure no fluid (e.g., blood, urine) is drawn into the syringe, which

would indicate improper needle placement.

Slowly inject the TPOP146 formulation. The maximum injection volume should not exceed

10 mL/kg of body weight.

Post-Injection Monitoring:

Return the animal to its cage and monitor for any signs of distress, discomfort, or adverse

reactions.

Mandatory Visualizations
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Caption: TPOP146 inhibits CBP/p300, disrupting downstream gene transcription.
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Caption: Workflow for in vivo studies using TPOP146.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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